1-({1-[(3,4-dichlorobenzyl)sulfonyl]-4-piperidinyl}carbonyl)-4-methylpiperazine
Overview
Description
1-({1-[(3,4-dichlorobenzyl)sulfonyl]-4-piperidinyl}carbonyl)-4-methylpiperazine, also known as DPCMP, is a chemical compound that has gained significant attention in recent years due to its potential use in scientific research. This compound is synthesized using a specific method and has been found to have a unique mechanism of action that could have a wide range of biochemical and physiological effects. In
Scientific Research Applications
Arylpiperazine Derivatives: Metabolism and Therapeutic Potential
Arylpiperazine derivatives, including the compound of interest, are known for their clinical applications mainly in treating depression, psychosis, or anxiety. These compounds undergo extensive metabolism, including N-dealkylation to form 1-aryl-piperazines. Such metabolites distribute extensively in tissues, including the brain, showing a variety of serotonin receptor-related effects. The metabolites' formation and their pharmacological actions highlight the therapeutic potential of arylpiperazine derivatives in mental health disorders (Caccia, 2007).
Sulfonamide Applications: From Antibacterials to Cancer Therapy
Sulfonamides, characterized by the sulfonamide moiety, have been utilized in a range of clinically used drugs such as diuretics, carbonic anhydrase inhibitors, and antiepileptics. Recent developments have introduced novel drugs incorporating this group, showing significant antitumor activity. The versatility of sulfonamides, demonstrated through various patents and research, underscores their potential in developing treatments for glaucoma, cancer, and other diseases (Carta, Scozzafava, & Supuran, 2012).
Environmental and Analytical Applications
Beyond therapeutic applications, the chemical frameworks related to 1-({1-[(3,4-dichlorobenzyl)sulfonyl]-4-piperidinyl}carbonyl)-4-methylpiperazine have shown potential in environmental and analytical chemistry. For instance, the study of perfluoroalkyl acids and their derivatives, including sulfonates and carboxylates, provides insights into the environmental persistence and bioaccumulation potential of such compounds, which is crucial for assessing environmental risks and developing safer alternatives (Conder et al., 2008).
properties
IUPAC Name |
[1-[(3,4-dichlorophenyl)methylsulfonyl]piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25Cl2N3O3S/c1-21-8-10-22(11-9-21)18(24)15-4-6-23(7-5-15)27(25,26)13-14-2-3-16(19)17(20)12-14/h2-3,12,15H,4-11,13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZPWVNIEULJKMZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)C2CCN(CC2)S(=O)(=O)CC3=CC(=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25Cl2N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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